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Compound of Interest

Compound Name: Cyclobutyrol sodium

Cat. No.: B15345212 Get Quote

An HPLC-MS/MS method for the sensitive and selective quantification of Cyclobutyrol
sodium in human plasma has been developed and validated. This method is suitable for

pharmacokinetic studies and therapeutic drug monitoring.

Introduction
Cyclobutyrol (2-(1-hydroxycyclohexyl)butanoic acid) is a choleretic agent used in the treatment

of various hepatobiliary disorders. Its sodium salt form is commonly used in pharmaceutical

formulations. A robust and sensitive analytical method is crucial for the quantitative

determination of Cyclobutyrol in biological matrices to support clinical and preclinical studies.

This application note details a high-performance liquid chromatography-tandem mass

spectrometry (HPLC-MS/MS) method for the determination of Cyclobutyrol sodium in human

plasma.

Materials and Methods
Chemicals and Reagents

Cyclobutyrol sodium (Reference Standard)

Cyclobutyrol-d5 (Internal Standard)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)
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Water (LC-MS grade)

Formic acid (LC-MS grade)

Human plasma (drug-free)

Instrumentation
HPLC System: A standard HPLC system equipped with a binary pump, autosampler, and

column oven.

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source.

Experimental Protocols
Sample Preparation

Thawing: Thaw frozen human plasma samples and internal standard (IS) working solutions

at room temperature.

Aliquoting: Aliquot 100 µL of plasma into a 1.5 mL microcentrifuge tube.

Internal Standard Spiking: Add 10 µL of the internal standard working solution (Cyclobutyrol-

d5, 1 µg/mL in methanol) to each plasma sample.

Protein Precipitation: Add 300 µL of acetonitrile to each tube.

Vortexing: Vortex the tubes for 1 minute to ensure thorough mixing and protein precipitation.

Centrifugation: Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

Injection: Inject an appropriate volume (e.g., 5 µL) of the supernatant into the HPLC-MS/MS

system.

HPLC Conditions
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Parameter Condition

Column
C18 reverse-phase column (e.g., 2.1 x 50 mm,

3.5 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Flow Rate 0.4 mL/min

Gradient

10% B to 90% B over 3 minutes, hold at 90% B

for 1 minute, return to 10% B and equilibrate for

1 minute

Column Temperature 40°C

Injection Volume 5 µL

MS/MS Conditions
The mass spectrometer was operated in negative ion mode using Multiple Reaction Monitoring

(MRM).

Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Negative

Capillary Voltage -3.5 kV

Source Temperature 150°C

Desolvation Gas Nitrogen

Desolvation Temperature 400°C

MRM Transitions
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Analyte
Precursor Ion
(m/z)

Product Ion
(m/z) -
Quantifier

Product Ion
(m/z) -
Qualifier

Collision
Energy (eV)

Cyclobutyrol 185.1 139.1 111.1 15 / 25

Cyclobutyrol-d5

(IS)
190.1 144.1 116.1 15 / 25

Data Presentation
Method Validation Summary
The method was validated for linearity, limit of detection (LOD), limit of quantification (LOQ),

precision, accuracy, and recovery.

Parameter Result

Linearity Range 1 - 1000 ng/mL (r² > 0.995)

LOD 0.5 ng/mL

LOQ 1 ng/mL

Intra-day Precision < 10% RSD

Inter-day Precision < 12% RSD

Accuracy 90% - 110%

Recovery > 85%

Visualizations

Sample Preparation HPLC-MS/MS Analysis

100 µL Plasma Add 10 µL IS Add 300 µL Acetonitrile Vortex 1 min Centrifuge 10 min Transfer Supernatant HPLC Separation
(C18 Column)

Inject 5 µL MS/MS Detection
(ESI-, MRM)
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Caption: Experimental workflow for the HPLC-MS/MS analysis of Cyclobutyrol sodium.

Precursor Ion

Product Ions

Cyclobutyrol [M-H]-
m/z 185.1

Quantifier
m/z 139.1

Loss of HCOOH (-46 Da)

Qualifier
m/z 111.1

Loss of HCOOH and C2H4 (-74 Da)

Click to download full resolution via product page

Caption: Proposed fragmentation pathway for Cyclobutyrol.

To cite this document: BenchChem. [HPLC-MS/MS method for Cyclobutyrol sodium
detection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15345212#hplc-ms-ms-method-for-cyclobutyrol-
sodium-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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